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Compound of Interest

Compound Name: cis-Hydrindane

Cat. No.: B1200222

Physical Properties of cis-Hydrindane: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of cis-
hydrindane, a saturated bicyclic hydrocarbon. Its rigid, fused-ring structure makes it a
significant scaffold in medicinal chemistry and a reference compound in stereochemical
studies. Understanding its physical characteristics is crucial for its application in synthesis,
purification, and as a solvent. This document compiles available data on its boiling point and
density, outlines standard experimental procedures for their determination, and presents a
logical workflow for these measurements.

Core Physical Properties

The physical properties of cis-hydrindane are well-documented across various chemical data
repositories. The data presented below represents commonly cited values.

Data Presentation
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Physical Property Value Units Notes
Boiling Point 161[1] °C At 760 mmHg
166[2] °C

Density 0.882[1] g/cm3

0.88 g/mL

Note: Variations in reported values can arise from differences in experimental conditions and
sample purity.

The National Institute of Standards and Technology (NIST) provides critically evaluated
thermophysical property data for cis-bicyclo[4.3.0]nonane (a synonym for cis-hydrindane),
which includes 35 experimental data points for liquid density over a temperature range of
236.44 K to 662 K.[3] This extensive dataset is invaluable for applications requiring precise
density information at various temperatures.

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of cis-
hydrindane cited above are not readily available in the reviewed literature, this section details
standardized methodologies for accurately measuring the boiling point and density of liquid
organic compounds.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For accurate determination, especially with small sample
volumes, the micro-boiling point method is commonly employed.

Micro-Boiling Point Determination using a Capillary Tube:

o Sample Preparation: A small volume (a few milliliters) of the liquid sample, in this case, cis-
hydrindane, is placed into a small-diameter test tube.
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Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample in the test tube. The test tube is then securely attached to a thermometer.

Heating: The entire assembly is heated in a controlled manner, typically using a heating
block or an oil bath, to ensure uniform temperature distribution.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the capillary tube. This indicates that the vapor pressure of the liquid is
overcoming the external pressure.

Measurement: The heat source is then removed, and the liquid is allowed to cool slowly. The
boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube. This point signifies that the vapor pressure of the liquid is equal to the
atmospheric pressure.

Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit

volume. The pycnometer method is a highly accurate technique for determining the density of

liquids.

Density Determination using a Pycnometer:

Pycnometer Preparation: A pycnometer, which is a flask with a precisely known volume, is
thoroughly cleaned and dried.

Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately measured
using an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with the liquid sample (cis-
hydrindane), ensuring no air bubbles are trapped. The excess liquid is carefully removed,
and the exterior is wiped clean and dry. The mass of the filled pycnometer is then measured.

Mass of Pycnometer with Reference Liquid: The pycnometer is emptied, cleaned, and dried.
It is then filled with a reference liquid of known density, typically distilled water, and its mass
is measured at a recorded temperature.
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e Calculation:

o The mass of the cis-hydrindane sample is determined by subtracting the mass of the
empty pycnometer from the mass of the pycnometer filled with the sample.

o The volume of the pycnometer is calculated using the mass of the reference liquid and its
known density at the recorded temperature.

o The density of cis-hydrindane is then calculated by dividing the mass of the sample by
the determined volume of the pycnometer.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the experimental determination of the
physical properties discussed.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200222#physical-properties-of-cis-hydrindane-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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